Cas no 1368638-47-4 (1-methyl-3-(piperazin-1-yl)-1H-indole)
1-methyl-3-(piperazin-1-yl)-1H-indole Chemical and Physical Properties
Names and Identifiers
-
- 1-methyl-3-(piperazin-1-yl)-1H-indole
- 1368638-47-4
- EN300-1866704
-
- Inchi: 1S/C13H17N3/c1-15-10-13(16-8-6-14-7-9-16)11-4-2-3-5-12(11)15/h2-5,10,14H,6-9H2,1H3
- InChI Key: KFUXHBMCTRWGHJ-UHFFFAOYSA-N
- SMILES: N1(C2=CN(C)C3C=CC=CC2=3)CCNCC1
Computed Properties
- Exact Mass: 215.142247555g/mol
- Monoisotopic Mass: 215.142247555g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 237
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 20.2Ų
1-methyl-3-(piperazin-1-yl)-1H-indole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1866704-0.05g |
1-methyl-3-(piperazin-1-yl)-1H-indole |
1368638-47-4 | 0.05g |
$1247.0 | 2023-09-18 | ||
| Enamine | EN300-1866704-0.1g |
1-methyl-3-(piperazin-1-yl)-1H-indole |
1368638-47-4 | 0.1g |
$1307.0 | 2023-09-18 | ||
| Enamine | EN300-1866704-0.25g |
1-methyl-3-(piperazin-1-yl)-1H-indole |
1368638-47-4 | 0.25g |
$1366.0 | 2023-09-18 | ||
| Enamine | EN300-1866704-0.5g |
1-methyl-3-(piperazin-1-yl)-1H-indole |
1368638-47-4 | 0.5g |
$1426.0 | 2023-09-18 | ||
| Enamine | EN300-1866704-1.0g |
1-methyl-3-(piperazin-1-yl)-1H-indole |
1368638-47-4 | 1g |
$1485.0 | 2023-06-02 | ||
| Enamine | EN300-1866704-2.5g |
1-methyl-3-(piperazin-1-yl)-1H-indole |
1368638-47-4 | 2.5g |
$2912.0 | 2023-09-18 | ||
| Enamine | EN300-1866704-5.0g |
1-methyl-3-(piperazin-1-yl)-1H-indole |
1368638-47-4 | 5g |
$4309.0 | 2023-06-02 | ||
| Enamine | EN300-1866704-10.0g |
1-methyl-3-(piperazin-1-yl)-1H-indole |
1368638-47-4 | 10g |
$6390.0 | 2023-06-02 | ||
| Enamine | EN300-1866704-1g |
1-methyl-3-(piperazin-1-yl)-1H-indole |
1368638-47-4 | 1g |
$1485.0 | 2023-09-18 | ||
| Enamine | EN300-1866704-5g |
1-methyl-3-(piperazin-1-yl)-1H-indole |
1368638-47-4 | 5g |
$4309.0 | 2023-09-18 |
1-methyl-3-(piperazin-1-yl)-1H-indole Related Literature
-
Jason Wan Lab Chip, 2020,20, 4528-4538
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
-
Daniel Messmer,Stefan Salentinig,Jakob Heier Nanoscale, 2019,11, 6929-6938
Additional information on 1-methyl-3-(piperazin-1-yl)-1H-indole
Introduction to 1-methyl-3-(piperazin-1-yl)-1H-indole (CAS No. 1368638-47-4)
1-methyl-3-(piperazin-1-yl)-1H-indole, identified by the Chemical Abstracts Service Number (CAS No.) 1368638-47-4, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic organic molecule has garnered attention due to its structural properties and potential applications in drug development. The compound features a methyl-substituted indole core linked to a piperazine moiety, which is a common pharmacophore in many bioactive molecules. Such structural motifs are often explored for their ability to interact with biological targets, particularly enzymes and receptors, thereby modulating physiological processes.
The indole ring system, a derivative of benzene with an additional nitrogen atom, is well-documented for its role in various pharmacological contexts. Indole derivatives are prevalent in natural products and synthetic drugs, exhibiting a broad spectrum of biological activities. The introduction of a methyl group at the 1-position and a piperazine moiety at the 3-position of the indole ring enhances the compound's solubility and binding affinity, making it a promising candidate for further investigation.
In recent years, 1-methyl-3-(piperazin-1-yl)-1H-indole has been studied for its potential in addressing neurological and cardiovascular disorders. The piperazine ring, known for its ability to cross the blood-brain barrier, allows the compound to interact with central nervous system (CNS) targets effectively. This characteristic is particularly relevant in the development of treatments for conditions such as depression, anxiety, and cognitive disorders. Additionally, the structural similarity of this compound to known active pharmaceutical ingredients (APIs) suggests that it may serve as a scaffold for designing novel therapeutics.
Recent advancements in computational chemistry have enabled researchers to predict the binding modes of 1-methyl-3-(piperazin-1-yl)-1H-indole with various biological targets. Molecular docking studies have indicated that this compound may interact with serotonin receptors, which are implicated in mood regulation and pain perception. Furthermore, its interaction with other neurotransmitter systems has been explored, suggesting potential applications in managing neurodegenerative diseases. These findings underscore the importance of this compound in the ongoing quest for effective treatments.
The synthesis of 1-methyl-3-(piperazin-1-yl)-1H-indole involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the piperazine group necessitates careful selection of reagents and catalysts to ensure high yield and purity. Researchers have reported efficient synthetic routes that utilize palladium-catalyzed cross-coupling reactions, which are widely employed in pharmaceutical synthesis due to their reliability and versatility. These synthetic methodologies contribute to the accessibility of the compound for further biochemical evaluation.
Evaluation of 1-methyl-3-(piperazin-1-yl)-1H-indole in preclinical models has revealed promising results regarding its pharmacological profile. In vitro assays have demonstrated its ability to modulate key enzymes involved in neurotransmitter metabolism. For instance, studies have shown that this compound can inhibit monoamine oxidase (MAO), an enzyme crucial for regulating levels of serotonin, dopamine, and norepinephrine. Such inhibitory activity aligns with the therapeutic potential of 1-methyl-3-(piperazin-1-yl)-1H-indole in treating CNS disorders.
Moreover, the compound's interaction with cardiovascular targets has been investigated, highlighting its potential role in managing conditions such as hypertension and atherosclerosis. Experimental data suggest that 1-methyl-3-(piperazin-1-yl)-1H-indole can modulate vascular tone by interacting with endothelial receptors and enzymes involved in blood pressure regulation. These findings open new avenues for exploring its therapeutic applications beyond traditional neurological indications.
The safety profile of 1-methyl-3-(piperazin-1-yl)-1H-indole is another critical aspect that has been addressed in recent studies. Toxicological assessments have been conducted to evaluate its acute and chronic toxicity profiles. Preliminary results indicate that the compound exhibits moderate toxicity at high doses but remains relatively well-tolerated at therapeutic concentrations. This information is essential for guiding future clinical trials and ensuring patient safety during drug development.
Future research directions for 1-methyl-3-(piperazin-1-yl)-1H-indole include optimizing its pharmacokinetic properties through structural modifications. By fine-tuning the substituents on the indole and piperazine rings, researchers aim to enhance bioavailability, reduce metabolic clearance, and improve target specificity. Additionally, exploring combination therapies involving 1-methyl-3-(piperazin-1-yl)-1H-indole with other bioactive molecules may yield synergistic effects that could lead to more effective treatments.
The integration of artificial intelligence (AI) and machine learning (ML) tools into drug discovery has accelerated the process of identifying promising candidates like 1-methyl-3-(piperazin-1-yl)-1H-indole. These technologies enable high-throughput virtual screening of large chemical libraries, identifying compounds with optimal pharmacological profiles based on predefined criteria. Such innovations are transforming pharmaceutical research by enabling more targeted and efficient development pipelines.
In conclusion, 1368638–47–4 plays a pivotal role in modern medicinal chemistry due to its unique structural features and multifaceted biological activities。 Its potential applications in treating neurological、cardiovascular、and other disorders make it a valuable asset in ongoing drug development efforts。 With continued research、synthetic advancements、and technological integration,this compound is poised to contribute significantly to future therapeutic breakthroughs。
1368638-47-4 (1-methyl-3-(piperazin-1-yl)-1H-indole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)